Cas no 35373-63-8 (2-Amino-3-(4-chlorophenyl)propan-1-ol)

2-Amino-3-(4-chlorophenyl)propan-1-ol structure
35373-63-8 structure
Product Name:2-Amino-3-(4-chlorophenyl)propan-1-ol
CAS No:35373-63-8
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD00004733
CID:308107
PubChem ID:548289
Update Time:2025-04-19

2-Amino-3-(4-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(4-chlorophenyl)propan-1-ol
    • Dl-4-Chlorophenylalaninol
    • Benzenepropanol, b-amino-4-chloro-
    • DL-4-CHLORPHENYLALANINOL
    • p-Chlorophenylalaninol
    • 4-chlorophenylalaninol
    • b-Amino-4-chlorobenzenepropanol
    • DL-4-Chlorophenylalaninol hydrochloride
    • 2-Amino-3-(4-chlorophenyl)-1-propanol
    • RPHQMRWKOPBZQY-UHFFFAOYSA-N
    • dl-p-Chlorophenylalaninol
    • (S)-2-AMINO-3-(4-CHLOROPHENYL)PROPAN-1-OL
    • (1)-2-Amino-3-(p-chlorophenyl)propanol
    • p-chloro-d,l-phenylalaninol
    • 2-Amino-3-(4-chlorophenyl);propan-1-ol
    • ST2404110
    • 2-Amino-3-(4-chlo
    • MFCD00004733
    • AB89480
    • AB88801
    • CS-13181
    • (S)-2-Amino-3-(4-chlorophenyl)-1-propanol
    • A874621
    • (+/-)-2-amino-3-(4-chloro-phenyl)-propan-1-ol
    • (S)-b-Amino-4-chlorobenzenepropanol
    • N10806
    • EN300-1983525
    • EINECS 252-533-5
    • 35373-63-8
    • FT-0689437
    • Benzenepropanol, .beta.-amino-4-chloro-, (.+/-.)-
    • (R)-2-Amino-3-(4-chlorophenyl)-1-propanol
    • 2-Amino-3-(4-chlorophenyl)-1-propanol #
    • MFCD20727203
    • MFCD09751776
    • DL-4-Chlorophenylalaninol, 96%
    • SCHEMBL652674
    • SY285313
    • AKOS009156829
    • (+/-)-2-(p-Chlorophenyl)-1-[hydroxymethyl)ethylamine
    • CS-W021545
    • SY107318
    • SY285307
    • 201864-00-8
    • DA-06511
    • MDL： MFCD00004733
    • Inchi： 1S/C9H12ClNO/c10-8-3-1-7(2-4-8)5-9(11)6-12/h1-4,9,12H,5-6,11H2
    • InChI Key： RPHQMRWKOPBZQY-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CC(CO)N

Computed Properties

  • Exact Mass: 185.06100
  • Monoisotopic Mass: 185.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 80-82 °C (lit.)
  • Boiling Point: 338.4°Cat760mmHg
  • Flash Point: 158.5°C
  • Refractive Index: 1.575
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 46.25000
  • LogP: 1.90240

2-Amino-3-(4-chlorophenyl)propan-1-ol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

2-Amino-3-(4-chlorophenyl)propan-1-ol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Amino-3-(4-chlorophenyl)propan-1-ol Pricemore >>

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